Cas no 58880-53-8 (1H-Pyrazole, 1-(3-methoxyphenyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 1-(3-methoxyphenyl)-3,5-dimethyl-
• CAS No: 58880-53-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 340535
• PubChem ID: 39240499
• Update Time: 2025-04-19

1H-Pyrazole, 1-(3-methoxyphenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3-methoxyphenyl)-3,5-dimethyl-
• 1-(3-methoxyphenyl)-3,5-dimethylpyrazole
• DTXSID40653574
• 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole
• BXXFDNQABAAVMB-UHFFFAOYSA-N
• 58880-53-8
• SCHEMBL11841355

• Inchi： 1S/C12H14N2O/c1-9-7-10(2)14(13-9)11-5-4-6-12(8-11)15-3/h4-8H,1-3H3
• InChI Key： BXXFDNQABAAVMB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05